Cas no 2171886-14-7 (3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanesulfonyl chloride)

• Product Name: 3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanesulfonyl chloride
• CAS No: 2171886-14-7
• MF: C₁₀H₁₅ClO₄S
• MW: 266.741701364517
• CID: 6012021
• PubChem ID: 165590107
• Update Time: 2025-06-11

3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanesulfonyl chloride
• EN300-1619534
• 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanesulfonyl chloride
• 2171886-14-7

• Inchi： 1S/C10H15ClO4S/c11-16(12,13)7-9-5-8(9)6-15-10(9)1-3-14-4-2-10/h8H,1-7H2
• InChI Key： JRLTYHUXEBLREF-UHFFFAOYSA-N
• SMILES： ClS(CC12C3(CCOCC3)OCC1C2)(=O)=O

Computed Properties

• Exact Mass: 266.0379578g/mol
• Monoisotopic Mass: 266.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Additional information on 3-oxaspirobicyclo3.1.0hexane-2,4'-oxane-1-ylmethanesulfonyl chloride

Comprehensive Overview of 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanesulfonyl Chloride (CAS No. 2171886-14-7)

The chemical compound 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanesulfonyl chloride (CAS No. 2171886-14-7) is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The spirocyclic core and methanesulfonyl chloride functional group make it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and polymer chemistry.

Recent trends in chemical research highlight a growing interest in spirocyclic compounds like 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanesulfonyl chloride. These structures are often explored for their conformational rigidity and ability to enhance the bioavailability of therapeutic agents. Researchers frequently search for "spirocyclic sulfonyl chlorides" or "CAS 2171886-14-7 applications" to understand its role in modern synthetic chemistry. The compound's oxane and bicyclo[3.1.0]hexane moieties contribute to its stability, making it suitable for high-performance material design.

From an industrial perspective, 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanesulfonyl chloride is often discussed in the context of "green chemistry" and "sustainable synthesis." Its efficient preparation and functional group compatibility align with the demand for eco-friendly chemical processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring purity for downstream applications. Questions like "how to synthesize spirocyclic sulfonyl chlorides" or "2171886-14-7 solubility" reflect the practical challenges addressed in recent studies.

In pharmaceutical development, the methanesulfonyl chloride group in this compound serves as a key handle for further derivatization. It enables the introduction of sulfonamide linkages, which are prevalent in bioactive molecules. Searches for "spirocyclic drug intermediates" or "CAS 2171886-14-7 safety data" underscore its relevance in medicinal chemistry. The compound's bicyclo[3.1.0]hexane framework also offers steric control, a feature exploited in asymmetric catalysis and enantioselective synthesis.

Beyond pharmaceuticals, 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanesulfonyl chloride finds utility in advanced material science. Its rigid structure is ideal for designing high-performance polymers and crosslinking agents. Researchers investigating "thermoset resins" or "2171886-14-7 thermal stability" often encounter this compound as a potential candidate. The integration of oxane rings further enhances its compatibility with polar substrates, broadening its industrial applicability.

In summary, 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-ylmethanesulfonyl chloride (CAS No. 2171886-14-7) represents a multifaceted tool for synthetic chemists. Its structural uniqueness and functional versatility align with contemporary research priorities, including drug discovery, sustainable chemistry, and material innovation. As interest in spirocyclic architectures grows, this compound will likely remain a focal point for scientific inquiry and technological advancement.